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Product Profile: Pyrazole N-Demethyl Sildenafil-d3

The table below summarizes the key identification and physical characteristics of Pyrazole N-Demethyl

Sildenafil-d3 found in the search results.

Property Description

CAS Number 1185044-03-4 [1] [2] [3]

Molecular
Formula

C₂₁H₂₅D₃N₆O₄S [1] [2] [3]

Molecular
Weight

463.57 g/mol [2] [3] (also reported as 327.23 [1])

Synonyms Desmethylsildenafil-d3 [1] [4] [3]

Chemical Name 1-[[3-(4,7-Dihydroxy-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-

ethoxyphenyl]sulfonyl]-4-(methyl-d3)piperazine [1] [3]

Appearance Solid; White to Off-White [4]

Melting Point 233-235°C [4]
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Property Description

Purity >98% [1]

Primary
Application

Deuterium-labeled internal standard for quantitative analysis (LC-MS, GC-MS,

NMR) [2]

Analytical Applications and Workflow

Pyrazole N-Demethyl Sildenafil-d3 is a deuterium-labeled version of a sildenafil metabolite. Its primary

use in research is as a stable isotope-labeled internal standard [2].

In analytical techniques like LC-MS or GC-MS, this compound is added in a known quantity to biological

samples (e.g., plasma or serum) before processing. Its key advantage is that it behaves almost identically to

the natural analyte (Pyrazole N-Demethyl Sildenafil) during sample preparation and analysis, but can be

distinguished by the mass spectrometer due to its higher molecular weight. This allows scientists to

accurately correct for losses during sample preparation and variations in instrument response,

significantly improving the precision and accuracy of quantitative measurements [2]. The following diagram

illustrates a typical analytical workflow using such an internal standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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